N-cyclopentylpiperidine-4-carboxaldehyde

• IUPAC Name: 1-cyclopentylpiperidine-4-carbaldehyde
• InChI: InChI=1S/C11H19NO/c13-9-10-5-7-12(8-6-10)11-3-1-2-4-11/h9-11H,1-8H2
• InChI Key: AQKNDQKLLTZYSX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCC(CC2)C=O
• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• CAS RN: 753028-96-5

Description

Molecular Structure Analysis

The molecular structure of N-cyclopentylpiperidine-4-carboxaldehyde can be analyzed using various techniques such as X-ray crystallography, molecular dynamics simulations, and other physicochemical characterization methods.

Chemical Reactions Analysis

The chemical reactions involving this compound could be analyzed using various methods. These include bond-electron matrices for reaction classification and other techniques for reaction searching, analysis, classification, transform, and encoding/decoding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using various techniques. These include chromatographic, spectrophotometric, electrochemical, and other analysis methods.

Scientific Research Applications

• Anticancer and Antiviral Applications : A significant area of application for compounds like N-cyclopentylpiperidine-4-carboxaldehyde is in cancer and antiviral research. For instance, Cory et al. (1994) studied a series of alpha-(N)-heterocyclic carboxaldehyde thiosemicarbazones (HCTs), which showed potent inhibition of cell growth and ribonucleotide reductase activity, suggesting potential use in cancer treatment (Cory et al., 1994). Additionally, Wnuk et al. (1997) discovered that adenosine-5'-carboxaldehydes and their oximes, which are structurally related to this compound, can inhibit S-adenosyl-L-homocysteine hydrolase, showing potential for both anticancer and antiviral effects (Wnuk et al., 1997).

• Synthesis of Biologically Active Compounds : The synthesis and chemical reactivity of compounds like 4-Oxo-4H-1-benzopyran-3-carboxaldehyde, which is a related compound, have been extensively studied due to their biological activities like anti-mutagenicity and anti-HIV activity. Sepay and Dey (2014) highlight the broad spectrum of biological activities exhibited by these compounds, suggesting a similar potential for this compound (Sepay & Dey, 2014).

• Maillard Reaction Products : Hofmann (1998) researched the Maillard-type reactions from furan-2-carboxaldehyde and amino acids, resulting in colored compounds with potential applications in food chemistry and biochemistry. This suggests that this compound could also be involved in similar reactions with potential applications (Hofmann, 1998).

• Pharmacokinetics and Clinical Trials : The study of compounds like 3-aminopyridine-2-carboxaldehyde thiosemicarbazone (3-AP) in clinical trials, as done by Feun et al. (2002), provides insights into the pharmacokinetics and potential clinical applications of similar compounds, including this compound, especially in the context of cancer treatment (Feun et al., 2002).

• Coordination Chemistry and Metal Complexes : The study of metal coordination in compounds like 3-aminopyridine-2-carboxaldehyde thiosemicarbazone (Triapine) by Kowol et al. (2009) suggests the potential of this compound in forming metal complexes with applications in medicinal chemistry (Kowol et al., 2009).

Future Directions

The future directions for N-cyclopentylpiperidine-4-carboxaldehyde could involve its potential use in various fields such as medicine, electronics, agriculture, and food production, given the diverse applications of nitrogen-containing heterocyclic compounds.